N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide

• IUPAC Name: N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C22H18N2OS2/c1-14-7-12-18-20(13-14)27-22(24-18)15-8-10-16(11-9-15)23-21(25)17-5-3-4-6-19(17)26-2/h3-13H,1-2H3,(H,23,25)
• InChI Key: PQNVQCKVARMZOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4SC
• Molecular Formula: C22H18N2OS2
• Molecular Weight: 390.5 g/mol

Description

N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide, also known as MMB-2201, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It is a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. MMB-2201 has gained popularity in recent years due to its psychoactive effects, making it a popular recreational drug. However, its potential therapeutic applications and mechanisms of action are still being studied.

Mechanism of Action

N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide acts as a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. When N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This can result in psychoactive effects such as euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
In addition to its psychoactive effects, N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide has been shown to have various biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause respiratory depression in high doses. N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide has also been shown to affect glucose metabolism and lipid metabolism, although the exact mechanisms are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide in lab experiments is its potent agonist activity at the CB1 receptor, which allows for the study of the receptor's signaling pathways and effects. However, one limitation is its potential for psychoactive effects, which can make it difficult to study its biochemical and physiological effects in isolation.

Future Directions

There are several future directions for research on N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide. One area of interest is its potential therapeutic applications, particularly in the treatment of pain and inflammation. More research is needed to determine its efficacy in humans and to develop safe and effective dosing regimens. Another area of interest is its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells. Further research is needed to determine its efficacy and safety in treating various types of cancer. Additionally, more research is needed to understand the long-term effects of N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide use, particularly on the brain and central nervous system.

Scientific Research Applications

N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to have analgesic and anti-inflammatory effects in animal models, although more research is needed to determine its efficacy in humans. N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-(methylthio)benzamide has also been studied for its potential use in cancer treatment, as it has been shown to induce apoptosis (programmed cell death) in cancer cells.